Cas no 1805503-42-7 (2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine
• CAS No: 1805503-42-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4880765
• Update Time: 2025-05-24

2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine

• Inchi： 1S/C7H7F3N2O/c8-3-2-12-4(1-11)5(6(3)13)7(9)10/h2,7H,1,11H2,(H,12,13)
• InChI Key： CRLGYFUGNKFXDX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1CN)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine

2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine: A Comprehensive Overview

2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine, also known by its CAS number 1805503-42-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This pyridine derivative has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule's structure, which includes an aminomethyl group, a difluoromethyl substituent, and a hydroxyl group, contributes to its versatile chemical properties.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on the use of transition metal catalysts and microwave-assisted synthesis techniques to enhance reaction efficiency. These advancements have not only streamlined the production process but also opened avenues for scaling up the synthesis for industrial applications.

The chemical structure of this compound is characterized by a pyridine ring with multiple substituents. The presence of an aminomethyl group at position 2 introduces nucleophilic properties, while the difluoromethyl group at position 3 adds electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations. The hydroxyl group at position 4 plays a crucial role in hydrogen bonding, influencing the compound's solubility and bioavailability.

In terms of physical properties, 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical reactions and formulations.

The compound has shown promising results in preliminary pharmacological studies. Research indicates that it may possess anti-inflammatory and antioxidant activities, making it a potential candidate for drug development targeting inflammatory diseases and oxidative stress-related conditions. Additionally, its ability to act as a ligand in metalloenzyme inhibition has been explored, suggesting applications in enzyme modulation and catalysis.

In recent years, there has been growing interest in the use of pyridine derivatives like 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine in materials science. Studies have demonstrated its potential as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its unique electronic properties make it an attractive candidate for applications in sensing technologies and energy storage systems.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. Preliminary data suggest that it exhibits low toxicity to aquatic organisms, which aligns with current trends toward eco-friendly chemical design.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-hydroxypyridine, CAS number 1805503-42-7, is a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure, coupled with recent advancements in synthesis techniques and pharmacological studies, positions it as a valuable tool for future innovations in these fields.